Cas no 1806437-64-8 (1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one
• CAS No: 1806437-64-8
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4977651
• Update Time: 2025-07-02

1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one

• Inchi： 1S/C9H7BrClNO3/c1-5(11)9(13)6-2-7(10)4-8(3-6)12(14)15/h2-5H,1H3
• SMILES： BrC1C=C(C=C(C=1)C(C(C)Cl)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one

Recent Advances in the Study of 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one (CAS: 1806437-64-8)

1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one (CAS: 1806437-64-8) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo-nitro-phenyl and chloropropanone functional groups, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that derivatives of this compound exhibited significant inhibitory activity against specific kinases involved in cancer progression. The study highlighted the compound's versatility in medicinal chemistry, owing to its reactive sites that allow for further functionalization.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the antimicrobial properties of 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one derivatives were explored. The study revealed that certain derivatives displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that this compound could serve as a promising scaffold for the development of new antibiotics.

Further research has also delved into the mechanistic aspects of 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one. A 2023 study in Chemical Communications employed computational modeling and X-ray crystallography to elucidate the compound's binding interactions with biological targets. The results provided valuable insights into its molecular interactions, which could guide the design of more effective derivatives.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one derivatives. Recent efforts have focused on improving solubility and bioavailability while maintaining efficacy. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications.

In summary, 1-(3-Bromo-5-nitrophenyl)-2-chloropropan-1-one (CAS: 1806437-64-8) represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on addressing current limitations and exploring its applications in other disease areas.